Cas no 53973-85-6 (Benzenamine, N-methyl-2-[(4-methylphenyl)sulfonyl]-)

Benzenamine, N-methyl-2-[(4-methylphenyl)sulfonyl]- structure
53973-85-6 structure
Product Name:Benzenamine, N-methyl-2-[(4-methylphenyl)sulfonyl]-
CAS No:53973-85-6
MF:C14H15NO2S
MW:261.33940243721
CID:355948
PubChem ID:12317058
Update Time:2025-04-19

Benzenamine, N-methyl-2-[(4-methylphenyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, N-methyl-2-[(4-methylphenyl)sulfonyl]-
    • N-methyl-2-(4-methylphenyl)sulfonylaniline
    • 53973-85-6
    • DTXSID80487799
    • Inchi: 1S/C14H15NO2S/c1-11-7-9-12(10-8-11)18(16,17)14-6-4-3-5-13(14)15-2/h3-10,15H,1-2H3
    • InChI Key: NHAFLMMJTMHROE-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(C)=CC=1)(C1C=CC=CC=1NC)(=O)=O

Computed Properties

  • Exact Mass: 261.08245
  • Monoisotopic Mass: 261.08234989g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 353
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 54.6Ų

Experimental Properties

  • PSA: 46.17
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